Cas no 893406-82-1 (3-Isoxazolemethanamine,5-butyl-)
893406-82-1 structure
Product Name:3-Isoxazolemethanamine,5-butyl-
CAS No:893406-82-1
MF:C8H14N2O
MW:154.209561824799
CID:714536
PubChem ID:45117974
Update Time:2025-04-19
3-Isoxazolemethanamine,5-butyl- Chemical and Physical Properties
Names and Identifiers
-
- 3-Isoxazolemethanamine,5-butyl-
- 893406-82-1
- (5-butylisoxazol-3-yl)methylamine
- SCHEMBL1456678
- (5-Butylisoxazol-3-yl)methanamine
- (5-BUTYL-1,2-OXAZOL-3-YL)METHANAMINE
- EN300-1154383
- XHEROXYTKVONSN-UHFFFAOYSA-N
- CS-0253790
-
- Inchi: 1S/C8H14N2O/c1-2-3-4-8-5-7(6-9)10-11-8/h5H,2-4,6,9H2,1H3
- InChI Key: XHEROXYTKVONSN-UHFFFAOYSA-N
- SMILES: O1C(=CC(CN)=N1)CCCC
Computed Properties
- Exact Mass: 154.110613074g/mol
- Monoisotopic Mass: 154.110613074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 108
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 52Ų
3-Isoxazolemethanamine,5-butyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1154383-0.05g |
(5-butyl-1,2-oxazol-3-yl)methanamine |
893406-82-1 | 0.05g |
$888.0 | 2023-05-26 | ||
| Enamine | EN300-1154383-0.1g |
(5-butyl-1,2-oxazol-3-yl)methanamine |
893406-82-1 | 0.1g |
$930.0 | 2023-05-26 | ||
| Enamine | EN300-1154383-0.25g |
(5-butyl-1,2-oxazol-3-yl)methanamine |
893406-82-1 | 0.25g |
$972.0 | 2023-05-26 | ||
| Enamine | EN300-1154383-0.5g |
(5-butyl-1,2-oxazol-3-yl)methanamine |
893406-82-1 | 0.5g |
$1014.0 | 2023-05-26 | ||
| Enamine | EN300-1154383-1.0g |
(5-butyl-1,2-oxazol-3-yl)methanamine |
893406-82-1 | 1g |
$1057.0 | 2023-05-26 | ||
| Enamine | EN300-1154383-2.5g |
(5-butyl-1,2-oxazol-3-yl)methanamine |
893406-82-1 | 2.5g |
$2071.0 | 2023-05-26 | ||
| Enamine | EN300-1154383-5.0g |
(5-butyl-1,2-oxazol-3-yl)methanamine |
893406-82-1 | 5g |
$3065.0 | 2023-05-26 | ||
| Enamine | EN300-1154383-10.0g |
(5-butyl-1,2-oxazol-3-yl)methanamine |
893406-82-1 | 10g |
$4545.0 | 2023-05-26 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1324460-100mg |
(5-Butylisoxazol-3-yl)methanamine |
893406-82-1 | 98% | 100mg |
¥11248.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1324460-250mg |
(5-Butylisoxazol-3-yl)methanamine |
893406-82-1 | 98% | 250mg |
¥13718.00 | 2024-04-26 |
3-Isoxazolemethanamine,5-butyl- Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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